Cas no 1806033-50-0 (2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-acetonitrile)
2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-acetonitrile is a halogenated pyridine derivative with a difluoromethyl substituent and an acetonitrile functional group. This compound is primarily utilized as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients. The presence of bromo and chloro groups enhances its reactivity in cross-coupling reactions, while the difluoromethyl moiety contributes to metabolic stability and bioavailability in target molecules. The acetonitrile group further expands its utility in cyclization and functionalization reactions. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and crop protection research.
1806033-50-0 structure
Product Name:2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-acetonitrile
CAS No:1806033-50-0
MF:C8H4BrClF2N2
MW:281.484566688538
CID:4810161
Update Time:2025-10-29
2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-acetonitrile
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- Inchi： 1S/C8H4BrClF2N2/c9-7-5(8(11)12)6(10)4(1-2-13)3-14-7/h3,8H,1H2
- InChI Key： DLUAQDOPVCGKGF-UHFFFAOYSA-N
- SMILES： BrC1C(C(F)F)=C(C(=CN=1)CC#N)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 243
- XLogP3: 2.8
- Topological Polar Surface Area: 36.7
2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029062783-1g |
2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-acetonitrile |
1806033-50-0 | 97% | 1g |
$1,504.90 | 2022-04-01 |
2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-acetonitrile Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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